Cas no 916333-64-7 (2-Butanol, 3-iodo-2-methyl-)

• Product Name: 2-Butanol, 3-iodo-2-methyl-
• CAS No: 916333-64-7
• MF: C₅H₁₁IO
• MW: 214.044714212418
• MDL: MFCD24479137
• CID: 4314497
• PubChem ID: 89117655
• Update Time: 2025-06-08

2-Butanol, 3-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-iodo-2-methyl-
• 3-Iodo-2-methylbutan-2-ol
• SCHEMBL13563075
• E83330
• 916333-64-7
• MFCD24479137

• MDL： MFCD24479137
• Inchi： 1S/C5H11IO/c1-4(6)5(2,3)7/h4,7H,1-3H3
• InChI Key： FMYXWJPIZFYEHX-UHFFFAOYSA-N
• SMILES： CC(C)(O)C(I)C

Computed Properties

• Exact Mass: 213.98546Da
• Monoisotopic Mass: 213.98546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Butanol, 3-iodo-2-methyl-

Comprehensive Analysis of 2-Butanol, 3-iodo-2-methyl- (CAS No. 916333-64-7): Properties, Applications, and Industry Insights

2-Butanol, 3-iodo-2-methyl- (CAS No. 916333-64-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This iodinated secondary alcohol combines a methyl group and an iodine atom at strategic positions, making it a valuable intermediate for synthetic applications. The compound's molecular formula, C₅H₁₁IO, reflects its halogenated alcohol characteristics, which contribute to its reactivity in nucleophilic substitution reactions.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 3-iodo-2-methyl-2-butanol. Researchers are exploring catalytic methods to improve atom economy and reduce waste generation during production. The compound's potential as a building block for chiral molecules aligns with the growing demand for enantioselective synthesis in drug development. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify the purity and structure of this compound, with typical purity grades ranging from 95% to 99% for research applications.

The pharmaceutical industry shows particular interest in 916333-64-7 as a precursor for bioactive molecules. Its ability to introduce both iodine and hydroxyl functional groups makes it valuable for creating molecular scaffolds in medicinal chemistry. Current studies investigate its use in developing novel antimicrobial agents and central nervous system targeted compounds, addressing global health challenges like antibiotic resistance and neurological disorders.

From a commercial perspective, suppliers of 2-Butanol, 3-iodo-2-methyl- emphasize strict quality control measures to meet the requirements of research institutions and pharmaceutical companies. Storage recommendations typically include protection from light in cool, dry conditions to maintain stability. The global market for such specialty chemicals shows steady growth, driven by increasing R&D investments in precision medicine and personalized therapeutics.

Environmental considerations surrounding iodinated compounds have led to improved handling protocols and disposal methods. Modern laboratories employ closed-system processing when working with this chemical to minimize exposure and environmental impact. These practices align with the broader industry shift toward sustainable chemistry principles while maintaining research efficiency.

Emerging applications of 3-iodo-2-methyl-2-butanol extend to materials science, where researchers explore its potential in polymer modification and surface functionalization. The compound's unique combination of properties makes it suitable for creating specialized coating materials with enhanced adhesion characteristics. This diversification of applications contributes to the compound's growing importance across multiple scientific disciplines.

Analytical challenges associated with CAS 916333-64-7 include developing robust quantification methods for complex matrices. Recent advancements in chromatographic techniques have improved detection sensitivity, enabling more accurate characterization of reaction byproducts and degradation products. These methodological improvements support quality assurance in both academic and industrial settings.

The future outlook for 2-Butanol, 3-iodo-2-methyl- appears promising as new synthetic applications continue to emerge. Ongoing research focuses on optimizing its use in cascade reactions and multi-component couplings, reflecting the compound's versatility in modern organic synthesis. As the scientific community places greater emphasis on molecular diversity and structural complexity, this iodinated alcohol is positioned to play an increasingly important role in chemical innovation.